4-(3-Fluoro-4-methoxycarbonylphenyl)-2-nitrobenzoic acid, 95%

• IUPAC Name: 4-(3-fluoro-4-methoxycarbonylphenyl)-2-nitrobenzoic acid
• InChI: InChI=1S/C15H10FNO6/c1-23-15(20)10-4-2-8(6-12(10)16)9-3-5-11(14(18)19)13(7-9)17(21)22/h2-7H,1H3,(H,18,19)
• InChI Key: ANWMWPRGWGHGQV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-])F
• Molecular Formula: C15H10FNO6
• DSSTOX Substance ID: DTXSID80691511
• Molecular Weight: 319.24 g/mol
• CAS RN: 1261970-98-2

Description

4-(3-Fluoro-4-methoxycarbonylphenyl)-2-nitrobenzoic acid, 95% (abbreviated as 4-FMNPA-95%) is an important organic compound used in various scientific experiments and research applications. It is a white powder with a molecular weight of 330.2 g/mol and a melting point of 114-116°C. 4-FMNPA-95% has a wide range of applications in the fields of organic synthesis, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 4-FMNPA-95% is not fully understood. However, it is believed that the compound acts as a proton donor in the presence of an acid catalyst. This facilitates the formation of a new bond between the two reactants, resulting in the formation of the desired product.
Biochemical and Physiological Effects
4-FMNPA-95% has not been studied extensively for its biochemical and physiological effects. However, it is believed to be non-toxic and has no known adverse effects.

Advantages and Limitations for Lab Experiments

The use of 4-FMNPA-95% in laboratory experiments has several advantages. It is easy to obtain, and it has a high purity level, which makes it suitable for use in a wide range of scientific experiments and research applications. In addition, the compound is relatively stable and can be stored for an extended period of time without degradation. However, the compound is sensitive to light and moisture, and should be stored in a cool, dark place.

Future Directions

The future of 4-FMNPA-95% is promising. It has potential applications in the fields of organic synthesis, biochemistry, and pharmacology. Further research is needed to explore the full range of its biochemical and physiological effects. In addition, further studies are needed to investigate the potential uses of 4-FMNPA-95% in the development of new pharmaceuticals and agrochemicals. Finally, further research is needed to identify new synthesis methods for the compound.

Synthesis Methods

4-FMNPA-95% is synthesized through a multi-step reaction process. The first step involves the reaction of 4-methoxycarbonylphenol with 3-fluoro-4-nitrobenzoic acid in the presence of an acid catalyst. This reaction produces 4-(3-fluoro-4-methoxycarbonylphenyl)-2-nitrobenzoic acid. The second step involves the purification of the reaction product through recrystallization and filtration. The final product is a white powder with a purity of 95%.

Scientific Research Applications

4-FMNPA-95% is widely used in various scientific research applications. It is commonly used as a starting material for the synthesis of a variety of organic compounds, such as pharmaceuticals and agrochemicals. It is also used as a reagent in the synthesis of heterocyclic compounds, such as quinolines and pyridines. In addition, 4-FMNPA-95% is used in the synthesis of polymers, such as polyurethanes and polyesters.